Cas no 1289268-31-0 (4-Methyl-5-(methylthio)nicotinaldehyde)

• Product Name: 4-Methyl-5-(methylthio)nicotinaldehyde
• CAS No: 1289268-31-0
• MF: C₈H₉NOS
• MW: 167.228160619736
• MDL: MFCD26402595
• CID: 2124330
• Update Time: 2023-11-19

4-Methyl-5-(methylthio)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-methyl-5-(methylthio)nicotinaldehyde
• CID 130114398
• 3-Pyridinecarboxaldehyde, 4-methyl-5-(methylthio)-
• 4-Methyl-5-(methylthio)nicotinaldehyde

• MDL： MFCD26402595
• Inchi： 1S/C8H9NOS/c1-6-7(5-10)3-9-4-8(6)11-2/h3-5H,1-2H3
• InChI Key： QUGKDOXLXKUSGT-UHFFFAOYSA-N
• SMILES： S(C)C1C=NC=C(C=O)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Topological Polar Surface Area: 55.3

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 289.4±40.0 °C(Predicted)
• pka: 3.34±0.28(Predicted)